Cas no 19057-51-3 (1,1':2',1''-Terphenyl, 4,4''-dimethyl-3',4',5',6'-tetrakis(4-methylphenyl)-)

1,1':2',1''-Terphenyl, 4,4''-dimethyl-3',4',5',6'-tetrakis(4-methylphenyl)- structure
19057-51-3 structure
Product Name:1,1':2',1''-Terphenyl, 4,4''-dimethyl-3',4',5',6'-tetrakis(4-methylphenyl)-
CAS No:19057-51-3
MF:C48H42
MW:618.847093105316
CID:1384478
PubChem ID:13130550
Update Time:2025-04-20

1,1':2',1''-Terphenyl, 4,4''-dimethyl-3',4',5',6'-tetrakis(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1':2',1''-Terphenyl, 4,4''-dimethyl-3',4',5',6'-tetrakis(4-methylphenyl)-
    • 4,4a(2)a(2)-Dimethyl-3a(2),4a(2),5a(2),6a(2)-tetrakis(4-methylphenyl)-1,1a(2):2a(2),1a(2)a(2)-terphenyl
    • hexakis(p-tolyl)benzene
    • DTXSID801147324
    • 19057-51-3
    • Inchi: 1S/C48H42/c1-31-7-19-37(20-8-31)43-44(38-21-9-32(2)10-22-38)46(40-25-13-34(4)14-26-40)48(42-29-17-36(6)18-30-42)47(41-27-15-35(5)16-28-41)45(43)39-23-11-33(3)12-24-39/h7-30H,1-6H3
    • InChI Key: CTCPVYIOYPGFQB-UHFFFAOYSA-N
    • SMILES: C1(C2C=CC(C)=CC=2)C(C2C=CC(C)=CC=2)=C(C2C=CC(C)=CC=2)C(C2C=CC(C)=CC=2)=C(C2C=CC(C)=CC=2)C=1C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 618.328651340g/mol
  • Monoisotopic Mass: 618.328651340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 6
  • Complexity: 719
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.9
  • Topological Polar Surface Area: 0Ų
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